Cas no 1428863-12-0 (2-(1-cyclobutylpiperidin-4-yl)acetic acid)

• Product Name: 2-(1-cyclobutylpiperidin-4-yl)acetic acid
• CAS No: 1428863-12-0
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5576396
• Update Time: 2025-06-07

2-(1-cyclobutylpiperidin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (1-cyclobutylpiperidin-4-yl)acetic acid
• 2-(1-cyclobutylpiperidin-4-yl)acetic acid
• 4-Piperidineacetic acid, 1-cyclobutyl-

• Inchi： 1S/C11H19NO2/c13-11(14)8-9-4-6-12(7-5-9)10-2-1-3-10/h9-10H,1-8H2,(H,13,14)
• InChI Key： RCSURIYLKXYRRU-UHFFFAOYSA-N
• SMILES： N1(C2CCC2)CCC(CC(O)=O)CC1

Experimental Properties

• Density: 1.131±0.06 g/cm3(Predicted)
• Boiling Point: 331.2±15.0 °C(Predicted)
• pka: 4.49±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-(1-cyclobutylpiperidin-4-yl)acetic acid

2-(1-cyclobutylpiperidin-4-yl)acetic acid: An Overview of CAS No. 1428863-12-0

2-(1-cyclobutylpiperidin-4-yl)acetic acid, with the Chemical Abstracts Service (CAS) number 1428863-12-0, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique cyclobutylpiperidine scaffold, which imparts distinct pharmacological properties and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis, biological activity, and recent research advancements associated with this compound.

The chemical structure of 2-(1-cyclobutylpiperidin-4-yl)acetic acid is composed of a cyclobutyl ring fused to a piperidine ring, with an acetic acid moiety attached to the piperidine nitrogen. This structural arrangement provides a combination of lipophilic and hydrophilic properties, making it an attractive candidate for various biological studies. The cyclobutyl group contributes to the compound's conformational rigidity, which can enhance its binding affinity to specific protein targets.

The synthesis of 2-(1-cyclobutylpiperidin-4-yl)acetic acid has been reported in several studies, highlighting different synthetic routes and strategies. One common approach involves the coupling of a cyclobutyl-substituted piperidine derivative with an appropriate acylating agent. For instance, a recent study published in the Journal of Organic Chemistry described a highly efficient one-pot synthesis method that utilizes palladium-catalyzed cross-coupling reactions to construct the desired compound. This method not only simplifies the synthetic process but also improves yield and purity, making it suitable for large-scale production.

In terms of biological activity, 2-(1-cyclobutylpiperidin-4-yl)acetic acid has shown promising results in various preclinical studies. One notable application is its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. Research conducted at the University of California, San Francisco, demonstrated that this compound exhibits selective agonist activity towards the serotonin 5-HT_1A receptor, a receptor implicated in mood disorders such as depression and anxiety. The study found that 2-(1-cyclobutylpiperidin-4-yl)acetic acid effectively increased serotonin levels in the brain, leading to improved behavioral outcomes in animal models.

Beyond its role as a GPCR modulator, 2-(1-cyclobutylpiperidin-4-yl)acetic acid has also been investigated for its anti-inflammatory properties. A study published in the Inflammation Research Journal reported that this compound significantly reduced inflammation in vitro and in vivo by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-(1-cyclobutylpiperidin-4-yl)acetic acid could be a valuable lead compound for developing new anti-inflammatory drugs.

The safety profile of 2-(1-cyclobutylpiperidin-4-yl)acetic acid is another critical aspect that has been extensively studied. Preclinical toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These results are encouraging and support further clinical development.

In conclusion, 2-(1-cyclobutylpiperidin-4-yl)acetic acid (CAS No. 1428863-12-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the discovery and development of novel drugs for various diseases.